Cas no 1128054-70-5 (1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one)

• Product Name: 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one
• CAS No: 1128054-70-5
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 5919754
• PubChem ID: 102481054
• Update Time: 2025-06-09

1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzazepin-4-one, 1,2,3,5-tetrahydro-1-(phenylmethyl)-
• 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one
• 1128054-70-5
• Z2963570222
• 1-benzyl-3,5-dihydro-2H-1-benzazepin-4-one
• 1-Benzyl-2,3-dihydro-1H-1-benzoazepine-4(5H)-one
• SCHEMBL20598840
• EN300-1272746

• Inchi： 1S/C17H17NO/c19-16-10-11-18(13-14-6-2-1-3-7-14)17-9-5-4-8-15(17)12-16/h1-9H,10-13H2
• InChI Key： KVJLNCRWJLZYNL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=CC=CC=C2CC(=O)CC1

Computed Properties

• Exact Mass: 251.131014166g/mol
• Monoisotopic Mass: 251.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 440.7±45.0 °C(Predicted)
• pka: 4.35±0.20(Predicted)

Additional information on 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one

Research Brief on 1-Benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one (CAS: 1128054-70-5): Recent Advances and Applications

1-Benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one (CAS: 1128054-70-5) is a structurally unique benzazepine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug discovery, particularly in the development of modulators for G-protein-coupled receptors (GPCRs) and other therapeutic targets. This research brief synthesizes the latest findings on this compound, highlighting its synthetic pathways, biological activities, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a selective dopamine D3 receptor antagonist, with potential implications for treating neuropsychiatric disorders such as schizophrenia and Parkinson's disease. The research team employed structure-activity relationship (SAR) analysis to optimize the benzazepine core, achieving nanomolar affinity (IC50 = 12.3 nM) while maintaining >100-fold selectivity over D2 receptors. Molecular docking studies revealed key interactions with transmembrane helices 3 and 5 of the D3 receptor, providing a structural basis for further rational drug design.

In the realm of synthetic methodology, a novel asymmetric synthesis route for 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one was reported in Organic Letters (2024), featuring a palladium-catalyzed intramolecular reductive amination with 92% enantiomeric excess. This breakthrough addresses previous challenges in accessing optically pure forms of the compound, which is crucial for chiral drug development. The synthetic protocol employed (R)-BINAP as a chiral ligand and achieved an overall yield of 68% from commercially available starting materials.

Emerging applications in cancer research have also been identified. A 2024 ACS Chemical Biology paper described the compound's ability to disrupt protein-protein interactions between MDM2 and p53, leading to p53 stabilization and apoptosis in cancer cells. The benzazepinone scaffold was shown to bind to a unique hydrophobic pocket on MDM2 with a Kd of 3.7 μM, as determined by surface plasmon resonance (SPR) spectroscopy. Combination studies with standard chemotherapeutics demonstrated synergistic effects in multiple cancer cell lines.

Pharmacokinetic evaluations published in European Journal of Pharmaceutical Sciences (2023) revealed favorable properties of 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one, including good oral bioavailability (F = 62% in rats) and blood-brain barrier penetration (brain/plasma ratio = 0.85). Metabolic stability studies identified CYP3A4 as the primary enzyme responsible for oxidation of the benzyl moiety, suggesting potential for co-administration with CYP3A4 inhibitors to enhance exposure.

The compound has also shown promise in non-therapeutic applications. Recent work in Chemical Communications (2024) demonstrated its utility as a fluorescent probe for monitoring amyloid aggregation, with distinct emission shifts (Δλ = 45 nm) upon binding to β-sheet structures. This property is being explored for early diagnosis of neurodegenerative diseases.

Ongoing clinical investigations (Phase I/II) are evaluating derivatives of 1-benzyl-2,3,4,5-tetrahydro-1H-1-benzazepin-4-one for chronic pain management, leveraging its dual action as a σ1 receptor antagonist and weak μ-opioid receptor agonist. Preliminary results show analgesic efficacy with reduced abuse liability compared to traditional opioids.

Future research directions include the development of radiolabeled versions (e.g., 11C or 18F derivatives) for positron emission tomography (PET) imaging and further exploration of its privileged structure in fragment-based drug discovery. The compound's unique combination of synthetic accessibility, structural diversity, and target versatility positions it as a valuable tool in chemical biology and a promising lead for multiple therapeutic areas.